Cas no 393837-65-5 (9-methyl-2-(4-nitrophenyl)amino-4-oxo-4H-pyrido1,2-apyrimidine-3-carbaldehyde)

• Product Name: 9-methyl-2-(4-nitrophenyl)amino-4-oxo-4H-pyrido1,2-apyrimidine-3-carbaldehyde
• CAS No: 393837-65-5
• MF: C₁₆H₁₂N₄O₄
• MW: 324.29088306427
• CID: 6207420
• PubChem ID: 2770098
• Update Time: 2025-06-23

9-methyl-2-(4-nitrophenyl)amino-4-oxo-4H-pyrido1,2-apyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 9-methyl-2-(4-nitrophenyl)amino-4-oxo-4H-pyrido1,2-apyrimidine-3-carbaldehyde
• 9-methyl-2-[(4-nitrophenyl)amino]-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
• 393837-65-5
• 9-methyl-2-((4-nitrophenyl)amino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
• F0704-0046
• Oprea1_369344
• AB00672280-01
• AKOS000267559
• 9-METHYL-2-(4-NITROANILINO)-4-OXO-4H-PYRIDO(1,2-A)PYRIMIDINE-3-CARBALDEHYDE
• 9-methyl-2-(4-nitroanilino)-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde

• Inchi： 1S/C16H12N4O4/c1-10-3-2-8-19-15(10)18-14(13(9-21)16(19)22)17-11-4-6-12(7-5-11)20(23)24/h2-9,17H,1H3
• InChI Key： VCUMMOQOUBVOTP-UHFFFAOYSA-N
• SMILES： O=C1C(C=O)=C(NC2C=CC(=CC=2)[N+](=O)[O-])N=C2C(C)=CC=CN21

Computed Properties

• Exact Mass: 324.08585488g/mol
• Monoisotopic Mass: 324.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 9-methyl-2-(4-nitrophenyl)amino-4-oxo-4H-pyrido1,2-apyrimidine-3-carbaldehyde

9-Methyl-2-(4-Nitrophenyl)Amino-4-Oxo-4H-Pyrido[1,2-a]Pyrimidine-3-Carbaldehyde

The compound 9-methyl-2-(4-nitrophenyl)amino-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde, identified by the CAS number 393837-65-5, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrido[1,2-a]pyrimidine framework. The structure of this molecule is characterized by the presence of a methyl group at position 9, an amino group substituted with a 4-nitrophenyl moiety at position 2, and a carbaldehyde group at position 3. The pyrido[1,2-a]pyrimidine ring system itself is notable for its structural complexity and potential for versatile chemical reactivity.

Recent studies have highlighted the unique properties of this compound in the context of drug design and development. The pyrido[1,2-a]pyrimidine core has been shown to exhibit significant biological activity, particularly in targeting specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that analogs of this compound possess potent inhibitory effects against kinases associated with cancer progression. The presence of the 4-nitrophenyl group further enhances the molecule's ability to interact with biological targets due to its electron-withdrawing properties, which can influence both binding affinity and selectivity.

In addition to its biological applications, this compound has also garnered attention in the field of materials science. The rigid and planar structure of the pyrido[1,2-a]pyrimidine framework makes it a promising candidate for use in organic electronics. Recent experiments have shown that derivatives of this compound can serve as effective charge transport materials in organic light-emitting diodes (OLEDs). The carbaldehyde group at position 3 plays a critical role in facilitating intermolecular interactions, which are essential for achieving high conductivity and stability in such devices.

The synthesis of this compound involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methodologies. Key steps include the formation of the pyrido[1,2-a]pyrimidine ring system through cyclization reactions, followed by selective substitution to introduce the functional groups at specific positions. Researchers have employed various strategies to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and high-performance liquid chromatography (HPLC) for purification.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Studies conducted under simulated environmental conditions have revealed that this compound exhibits moderate persistence in aqueous environments due to its resistance to photodegradation. However, further research is required to evaluate its bioaccumulation potential and toxicity profile across different species.

In conclusion, 9-methyl-2-(4-nitrophenyl)amino-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde represents a fascinating example of how structural complexity can lead to diverse functional applications. Its unique combination of chemical properties makes it a valuable tool for advancing research in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in shaping future innovations across these disciplines.